Cas no 1806876-68-5 (3-Cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde
• CAS No: 1806876-68-5
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4807237
• Update Time: 2023-08-18

3-Cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-7(10)5-1-4(3-13)12-8(14)6(5)2-11/h1,3,7H,(H,12,14)
• InChI Key： WXRQKCUNNAGWBH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(C=O)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 0
• Topological Polar Surface Area: 70